Cas no 1160256-23-4 (2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160256-23-4
• MF: C₂₁H₁₉Cl₂NO
• MW: 372.287663698196
• MDL: MFCD03422866
• CID: 4682323
• Update Time: 2025-06-30

2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-SEC-BUTYLPHENYL)-7-CHLORO-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(4-(sec-Butyl)phenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride
• STL197184
• BBL014775
• R7561
• 2-[4-(butan-2-yl)phenyl]-7-chloro-8-methylquinoline-4-carbonyl chloride
• 7-chloro-8-methyl-2-[4-(sec-butyl)phenyl]quinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 7-chloro-8-methyl-2-[4-(1-methylpropyl)phenyl]-
• 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03422866
• Inchi： 1S/C21H19Cl2NO/c1-4-12(2)14-5-7-15(8-6-14)19-11-17(21(23)25)16-9-10-18(22)13(3)20(16)24-19/h5-12H,4H2,1-3H3
• InChI Key： QQWSVJXORDFDGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(=O)Cl)=CC(C3C=CC(=CC=3)C(C)CC)=NC=2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride

Introduction to 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride (CAS No. 1160256-23-4)

2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1160256-23-4, represents a sophisticated molecular framework that combines a quinoline core with functional substituents, making it a valuable intermediate in the synthesis of biologically active molecules. The structural features of this compound, particularly its chloro and methyl substituents, as well as the sec-butylphenyl group, contribute to its unique reactivity and potential applications in drug discovery.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The presence of a carbonyl chloride group at the 4-position of the quinoline ring enhances the electrophilicity of the molecule, making it an excellent candidate for further functionalization through nucleophilic addition reactions. This reactivity is particularly useful in the synthesis of heterocyclic compounds and peptidomimetics, which are increasingly important in modern drug development.

In recent years, there has been a growing interest in quinoline derivatives as potential therapeutic agents due to their ability to interact with biological targets such as enzymes and receptors. The sec-butylphenyl moiety in this compound not only contributes to its structural complexity but also influences its physicochemical properties, including solubility and metabolic stability. These factors are critical in determining the compound's suitability for further development into a lead compound for drug candidates.

One of the most compelling aspects of 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors, it is possible to modulate signaling pathways that contribute to disease progression. The chloro and methyl substituents on the quinoline ring may provide specific interactions with the active site of kinases, enhancing binding affinity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride with target proteins. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its biological activity. By leveraging molecular modeling techniques, scientists can optimize the structure of this compound to improve its pharmacokinetic properties and reduce off-target effects.

The synthesis of 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the carbonyl chloride group at the 4-position is particularly challenging due to its high reactivity. However, recent methodologies have demonstrated efficient routes to this intermediate using palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies. These advances have not only streamlined the synthesis but also opened new avenues for functionalizing quinoline derivatives.

In addition to its potential as a kinase inhibitor, 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride may find applications in other therapeutic areas. For instance, its structural motif could be modified to develop compounds with antiviral or anti-inflammatory properties. The versatility of quinoline derivatives makes them attractive for designing molecules that can interact with a wide range of biological targets.

The role of sec-butylphenyl groups in influencing the electronic properties of quinoline derivatives has been extensively studied. These groups can stabilize positive charges on adjacent atoms through resonance effects, which may enhance the reactivity of electrophilic centers such as carbonyl groups. This feature is particularly useful in designing molecules that require specific interactions with biological targets.

From a synthetic perspective, 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride serves as a valuable building block for constructing more complex heterocyclic systems. Its ability to undergo various transformations allows chemists to explore diverse chemical space efficiently. This flexibility is crucial in drug discovery pipelines where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The increasing availability of high-throughput screening technologies has further accelerated the process of identifying promising drug candidates from libraries of small molecules like 2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride. These technologies enable researchers to assess thousands of compounds simultaneously for their biological activity against various targets. As a result, there is growing interest in developing novel quinoline derivatives that can be rapidly screened for therapeutic potential.

In conclusion,2-(4-Sec-butylphenyl)-7-chloro-8-methylquinoline-4-carbonyl chloride (CAS No. 1160256-23-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive intermediate for synthesizing biologically active molecules targeting diseases such as cancer and inflammation-related disorders. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.